AbstractStudies on the origin, transformation and fate of ultrafine atmospheric aerosols have gained attention because of the increasing number of small particles discharged into the atmosphere from different sources and their effects on health and the environment. Their size and chemical composition particles largely determine their behavior, biodegradation, persistence and impacts on the biosphere. This survey is aimed at describing the (i) main attributes of the tiniest particles related to their size and multielemental composition, (ii) analytical techniques more used to determine size-resolved multielemental composition, and (iii) key role played by analytical techniques to identify the contribution of different sources. In spite of the recognized advancements achieved in the field of analytical chemistry for aerosol characterization, more and new challenges appear. Various and complementary techniques are necessary to reach a comprehensive overview of the studied scenarios particularly focused on improving the sensitivity and selectivity of the techniques. The survey includes 103 references and covers principally the literature published over the last 15 years.

AbstractUrolithiasis is one of the most frequently occurring diseases worldwide. Its management is related on investigation of concretion composition which helps to assess the current therapy. Fourier-transform infrared (FTIR) spectrometry gains significant importance because of its ability to determine concretion composition. Presented review shows the use of FTIR spectroscopy in detection of the very rare urinary stones including cyanoacrylate and pyrophosphate. Infrared spectroscopy made possible to identify the nature of the concretions and helped in management of urolithiasis.

AbstractAnalytical technologies that can improve disease diagnosis are highly sought after. Current screening/diagnostic tests for several diseases are limited by their moderate diagnostic performance, invasiveness, costly and laborious methodologies or the need for multiple tests before a definitive diagnosis. Spectroscopic techniques, including infrared (IR) and Raman, have attracted great interest in the medical field, with applications expanding from early disease detection to monitoring and real-time diagnosis. This review highlights applications of IR and Raman spectroscopy, with a focus on cancer and infectious diseases since 2015, and underscores the diverse sample types that can be analyzed, such as biofluids, cells and tissues. Studies involving more than 25 participants per group (disease and control group; if no control group >25 in disease group) were considered eligible, to retain the clinical focus of the paper. Following literature searches, we identified 94 spectroscopic studies on different cancers and 30 studies on infectious diseases. The review suggests that such technologies have the potential to develop into an objective, inexpensive, point-of-care test or facilitate disease diagnosis and monitoring. Up-to-date considerations for the implementation of spectroscopic techniques into a clinical setting, health economics and successful applications of vibrational spectroscopic tests in the clinical arena are also discussed.

AbstractA novel method is described for remotely interrogating bulk molecular composition of rocky materials. Laser energy heats a local area on the substrate; flux is optimized to melt and evaporate target constituents with low rates of molecular dissociation. Substrate temperature rises until an equilibrium is established between incident flux and latent phase-change energies, reaching ˜2500 K in vacuum. A blackbody signal is emitted by the heated spot, traveling outward through the evaporated material; reflective optics direct the signal into a spectrometer. Ro-vibrational absorption in the plume provides a diagnostic for identifying bulk molecular composition of the substrate. Absorption spectra are modeled for compounds with available a priori molecular cross-sections, based on laser and receiver characteristics, and target material properties. Mass ejection flux drives the plume density profile. Qualitative, species-specific spectral profiles are derived by integrating molecular cross section along a path through the plume. Simulations indicate robust absorption profiles.

AbstractRadicals and their precursors play a central role in the chemical transformations occurring in indoor air and on indoor surfaces. Such species include OH, HO2, peroxy radicals, nitrous acid, reactive chlorine species, NO3, N2O5, Criegee intermediates, and glyoxal and methylglyoxal. Recent advances on instrumental analysis and modeling studies have demonstrated the need for a wider range of measurements of radical species and their precursors in indoor air. This work reviews measurement techniques and provides considerations for indoor measurements of several radicals and their precursors. Techniques to determine the actinic flux are also presented owing to the relevance of photolytically-initiated processes indoors. This review is also intended to provide pointers for those wanting to learn more about measurements of radicals indoors.

AbstractGraphite furnace atomic absorption spectrometry (GFAAS) (also called electrothermal atomization [ETAAS]) is commonly used for sensitive elemental analysis. Following a summary of its principles, recent fundamental developments, and applications are reviewed. Advances in atomization mechanisms and instrumentation are discussed, followed by applications of speciation. New developments in direct solid sampling (SS) are reviewed that provide convenient, rapid, and green methodology. Novel preconcentration approaches are considered that provide reduced detection limits and removal of the sample matrix. A number of direct analyses are reviewed for clinical/pharmaceutical, food, environmental, and industrial samples. The conclusion discusses future developments in GFAAS, including the continued development of green protocols and speciation analyses.

AbstractHumans spend the majority of their time indoors, where they are potentially exposed to hazardous pollutants. Within this context, over the past few years, there has been an upsurge of low-cost sensors (LCS) for the measurement of indoor air pollutants, motivated both by recent technological advances and by increased awareness of indoor air quality (IAQ) and its potential negative health impacts. Although not meeting the performance requirements for reference regulatory-equivalent monitoring indoors, LCS can provide informative measurements, offering an opportunity for high-resolution monitoring, emission source identification, exposure mitigation and managing IAQ and energy efficiency, among others. This article discusses the strengths and limitations that LCS offer for applications in the field of IAQ monitoring; it provides an overview of existing sensor technologies and gives recommendations for different indoor applications, considering their performance in the complex indoor environment and discussing future trends.

AbstractHuman health is a subject matter that requires a multifold strategy starting by understanding the molecular basis of diseases, development of diagnostic approaches, and subsequently by finding possible innovative treatments. Neurodegenerative diseases, degenerative medicine, diabetes, preeclampsia, and pharmaceutics are just a few examples to mention. Therefore, the challenge for the scientific community is to develop new and creative means for acquiring, processing and interpreting the biomolecular information involved with tissues, single cells or cells in a microenvironment, at cellular and sub-cellular resolution. Synchrotron facilities open the door for a huge number of biological and biomedical applications, where high spatial resolution and high quality information are a must. This review highlights the strong role that the Synchrotron radiation-FTIR microspectroscopy (SR-μFTIR) plays in various biomedical fields with a special focus on the above-mentioned cases.

AbstractThis review summarizes current trends in direct through-container Raman spectroscopic analyses of housed samples without external sampling. Nonsampling Raman measurement is a relatively simple technique that avoids damaging or contaminating a sample’s commercial value by opening the container. The most demanding aspect of such techniques is the need to minimize or eliminate spectral interference from the container when analyzing the housed samples. To reduce the spectral peaks associated with the container, which can be either fluorescent or nonfluorescent, various measurement configurations, including spatially offset Raman scattering and/or algorithm-based background subtractions, have been employed. Here, reports on the former technique are categorized according to their analytical purposes into qualitative chemical identification and quantitative determination of component concentrations of housed samples. Studies in each group are further classified by container material, either glass or polymer (plastic), as the optical properties of each, as well as the dominance of their Raman spectral peaks, are different. Prospects for advances and unresolved issues in through-container Raman measurement are also discussed.

AbstractThe excitation/ionization source is one of the key parts of analytical instruments. As a novel excitation/ionization source, microplasma ionization source has excellent characteristics including small size, low weight, power consumption, and cost, simple and adjustable structure, and high dissociation capability at a low working temperature, which are beneficial for the development of miniaturized instruments for real-time and on-site analysis. This review describes the recent advances in analytical techniques based on microplasma sources for the analysis of trace gaseous, aqueous, and solid species with emphasis on atomic and mass spectrometry. Microplasma source is useful for direct detection, also is typically used in conjunction with chromatography, vapor generation, lasers, and solid-phase extraction for analyzing multiple components in a complex matrix. Finally, future prospects of microplasma excitation/ionization source in miniaturized instruments are also described.